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Compound of Interest

Compound Name: D-102 Dye

Cat. No.: B1141168

An In-depth Examination of the Molecular Structure, Properties, and Applications of a Key
Sensitizer in Dye-Sensitized Solar Cells

The indoline-based organic dye, D-102, has emerged as a significant photosensitizer in the
field of dye-sensitized solar cells (DSSCs). Its favorable photophysical and electrochemical
properties, coupled with its metal-free structure, make it a compelling alternative to more
traditional ruthenium-based dyes. This technical guide provides a detailed overview of the D-
102 dye, encompassing its molecular structure, key properties, and experimental protocols for
its application in DSSCs, tailored for researchers, scientists, and professionals in drug and
materials development.

Molecular Structure and Identification

D-102 is an organic compound characterized by a donor-tt-acceptor (D-1t-A) architecture,
which is crucial for its function as a photosensitizer. The molecular structure facilitates efficient
intramolecular charge transfer upon photoexcitation.

Chemical Identifiers:
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Identifier Value

Chemical Formula C37H30N203S2
Molecular Weight 614.78 g/mol
CAS Number 652145-28-3

Photophysical and Electrochemical Properties

The efficacy of D-102 as a photosensitizer is rooted in its distinct photophysical and

electrochemical characteristics. These properties govern its ability to absorb light, inject

electrons into a semiconductor, and be regenerated by an electrolyte.

Reference
Property Value o
Solvent/Conditions
Maximum Absorption (Amax) 499 nm DMF
505 nm CH2CI2
Molar Extinction Coefficient 55,800 L-mol~t-cm~2 at 490 nm
Melting Point 238-243 °C N/A
Highest Occupied Molecular -5.1 eV to -5.3 eV (Typical for )
) o ] Estimated
Orbital (HOMO) efficient indoline dyes)
Lowest Unoccupied Molecular -2.8 eV to -3.1 eV (Typical for )
Estimated

Orbital (LUMO) efficient indoline dyes)

Photovoltaic Performance in Dye-Sensitized Solar

Cells

The performance of D-102 in a DSSC is a critical measure of its practical utility. The following

table summarizes typical photovoltaic parameters obtained with D-102 under simulated solar

illumination (AM1.5G, 100 mW-cm~2). It is important to note that these values can vary

depending on the specific cell architecture, including the semiconductor material, electrolyte
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composition, and counter electrode. One study reported a power conversion efficiency of over
5.4% for D-102 based DSSCs.[1]

Photovoltaic Parameter Symbol Typical Value
Power Conversion Efficiency n > 4%
Short-Circuit Current Density Jsc ~10-15 mA-cm~2
Open-Circuit Voltage Voc ~0.6-0.7 V

Fill Factor FF ~0.6-0.7

Experimental Protocols

Detailed methodologies are essential for the successful synthesis, purification, and application
of D-102 in DSSCs.

Synthesis of D-102 Dye (Generalized Protocol)

While a specific, detailed synthesis protocol for D-102 is not readily available in all public
literature, a general procedure for indoline dyes with a D-1t-A structure can be outlined as
follows. This typically involves a multi-step synthesis culminating in a condensation reaction.

Materials:

Precursors for the indoline donor, diphenylamine 1t-bridge, and rhodanine-3-acetic acid
acceptor.

Appropriate solvents (e.g., toluene, ethanol, acetic acid).

Catalysts (e.g., piperidine).

Inert atmosphere (e.g., nitrogen or argon).
Procedure:

» Synthesis of the Aldehyde Intermediate: The synthesis typically begins with the formylation of
the indoline donor structure, often achieved through a Vilsmeier-Haack reaction.
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» Knoevenagel Condensation: The aldehyde intermediate is then reacted with the rhodanine-
3-acetic acid acceptor via a Knoevenagel condensation.

e Reaction Conditions: The reaction is typically carried out in a suitable solvent such as
ethanol or a mixture of chloroform and acetic acid, often with a catalytic amount of a base
like piperidine.

o Reaction Monitoring: The progress of the reaction is monitored by thin-layer chromatography
(TLC).

o Work-up: Upon completion, the reaction mixture is cooled, and the crude product is
precipitated, often by the addition of a non-polar solvent or water.

« Filtration and Washing: The precipitated solid is collected by filtration, washed with
appropriate solvents to remove unreacted starting materials and byproducts, and then dried.

Purification of D-102 Dye

Purification is critical to achieve high-performance photovoltaic devices.
Materials:
e Crude D-102 dye.

¢ Solvents for column chromatography (e.g., dichloromethane, methanol, hexane, ethyl
acetate).

« Silica gel for column chromatography.
Procedure:

e Column Chromatography: The crude D-102 dye is purified by column chromatography on
silica gel.

o Eluent Selection: A suitable eluent system, such as a gradient of methanol in
dichloromethane or ethyl acetate in hexane, is used to separate the desired product from
impurities.
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o Fraction Collection: Fractions are collected and analyzed by TLC to identify those containing
the pure dye.

e Solvent Evaporation: The solvent from the pure fractions is removed under reduced pressure
to yield the purified D-102 dye as a solid.

o Characterization: The purity of the final product is confirmed by techniques such as *H NMR,
13C NMR, and mass spectrometry.

Fabrication of D-102 Sensitized Solar Cells

Materials:

e Fluorine-doped tin oxide (FTO) coated glass substrates.

 Titanium dioxide (TiOz) paste (e.g., P25).

o Purified D-102 dye.

e Solvent for dye solution (e.g., a mixture of acetonitrile and tert-butanol).

 lodide-based electrolyte (e.g., 0.5 M Lil, 0.05 M Iz, 0.5 M 4-tert-butylpyridine in acetonitrile).
 Platinized counter electrodes.

e Surlyn or Parafilm sealant.

Procedure:

e Preparation of TiO2 Photoanode:

o Clean the FTO glass substrates by sonication in a sequence of detergent, deionized water,
acetone, and isopropanol.

o Apply a layer of TiO2 paste onto the conductive side of the FTO glass using a technique
like screen printing or doctor-blading to achieve a desired thickness (typically 10-15 pum).

o Sinter the TiOz film at high temperatures (e.g., 450-500 °C) to ensure good particle
necking and adhesion to the FTO substrate.
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o Optionally, treat the sintered film with a TiCls solution to improve performance.

e Dye Sensitization:

o Immerse the cooled TiO2 photoanode into a solution of D-102 dye (typically 0.3-0.5 mM in
a suitable solvent mixture) for a specific duration (e.g., 12-24 hours) at room temperature.

o After sensitization, rinse the photoanode with the same solvent used for the dye solution to
remove non-adsorbed dye molecules.

o Assembly of the Solar Cell:
o Place a sealant (e.g., Surlyn or Parafilm) around the TiOz film on the photoanode.
o Position the platinized counter electrode on top of the sealant.

o Heat the assembly to seal the two electrodes together, leaving small holes for electrolyte
injection.

» Electrolyte Injection:

o Introduce the iodide-based electrolyte into the cell through the pre-drilled holes via
vacuum backfilling or capillary action.

o Seal the holes to prevent electrolyte leakage.
e Characterization:

o Measure the current-voltage (I-V) characteristics of the fabricated DSSC under simulated
sunlight (AM1.5G, 100 mW-cm~2) using a solar simulator and a source meter.

o Determine the key photovoltaic parameters: short-circuit current density (Jsc), open-circuit
voltage (Voc), fill factor (FF), and power conversion efficiency (n).

Signaling Pathways and Experimental Workflows

The operation of a D-102 sensitized solar cell involves a series of interconnected processes,
from light absorption to charge regeneration. These can be visualized to better understand the
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flow of energy and electrons within the device.

Electron Transfer and Regeneration Pathway in a D-102
DSSC
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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